3-Phenyl-1,3-diazinane-2,4-dione

• IUPAC Name: 3-phenyl-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C10H10N2O2/c13-9-6-7-11-10(14)12(9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,14)
• InChI Key: QNWUGUUWSTVMDA-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)N(C1=O)C2=CC=CC=C2
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID20517266
• Molecular Weight: 190.20 g/mol
• CAS RN: 5100-31-2

Description

3-Phenyl-1,3-diazinane-2,4-dione is a chemical compound with the formula C10H10N2O2 and a molecular weight of 190.20. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a diazinane ring attached to a phenyl group. The InChI code for this compound is 1S/C10H10N2O2/c13-9-6-7-11-10(14)12(9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,14).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 228-230 degrees Celsius. The compound is stable under normal conditions.

Scientific Research Applications

Spectroscopic Characterization and Molecular Structure Analysis

• 3-Phenyl-1,3-diazinane-2,4-dione derivatives have been characterized using FT-IR and FT-Raman spectroscopy, along with quantum chemical calculations. This provides insights into molecular geometry, vibrational assignments, and charge transfer interactions within the molecule (Paulraj & Muthu, 2013).

Synthesis of Annulated 1,3,5-Triazines

• The compound has been used in synthesizing annulated 1,3,5-triazines through cyclodimerization reactions. These products have potential applications in medicinal chemistry (Abdel-Rahman, 1993).

Development of New Heterocycles for Drug Design

• Novel non-planar heterocycles related to aryl[e][1,3]diazepinediones have been synthesized. These structures show high potential as precursors for drug-like molecules, contributing significantly to drug design (Bardovskyi et al., 2020).

Exploring Anticonvulsant Agents

• This compound derivatives have been studied for their potential as anticonvulsant agents. This involves analyzing the structure-property relationship and comparing the lipophilicities to standard anticonvulsant drugs (Lazić et al., 2017).

Light-Induced Cycloadditions in Synthesis

• Research has explored light-induced cycloadditions involving this compound derivatives for synthesizing pyrazole-fused quinones, revealing insights into the reaction mechanisms and providing pathways for efficient synthetic processes (He et al., 2021).

Liquid Crystal Studies

• Derivatives have been synthesized and their mesomorphic behavior studied. Such research contributes to the development of liquid crystal displays and other applications (Yeap et al., 2010).

Development of Copper-Selective Sensors

• This compound derivatives have been used in creating copper-selective sensors, indicating potential applications in environmental monitoring and industrial processes (Kopylovich et al., 2011).